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Compound of Interest

Compound Name: 2-Methoxyphenyl acetate

Cat. No.: B1672421

In the ever-evolving landscape of fragrance creation, the demand for novel ingredients with
superior performance and stability is paramount. 2-Methoxyphenyl acetate, also known as
guaiacyl acetate, is a valuable fragrance ingredient prized for its sweet, smoky, and spicy
aromatic profile. However, the quest for molecules with enhanced longevity, stability in various
product bases, and unique olfactory nuances has led to the exploration of several alternative
compounds. This guide provides a comparative analysis of prominent alternatives to 2-
Methoxyphenyl acetate, supported by available technical data and established experimental

methodologies.

The primary alternatives discussed include Isoeugenyl Acetate and the Givaudan captive
ingredient, Methyl Diantilis®, both of which offer spicy and floral characteristics. Additionally, a
broader look at related phenolic compounds such as Eugenol and Vanillin derivatives provides
a wider context for formulators. These alternatives are critically evaluated based on their odor
profile, performance metrics like tenacity, and stability in cosmetic formulations.

Quantitative Performance Comparison

The following table summarizes the key performance characteristics of 2-Methoxyphenyl
acetate and its alternatives based on available data. Direct comparative studies are limited in
publicly accessible literature; therefore, data has been aggregated from various sources.
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Molecular Tenacity on  Vapor
Compound CAS . . .
Weight ( Odor Profile Smelling Pressure
Name Number .
g/mol) Strip (20°C)
Sweet,
2. woody, spicy,
Methoxyphen  613-70-7 166.17 dry, clove, - -
yl acetate powdery,
smoky
Warm, spicy-
floral,
carnation,
Isoeugenyl clove-like, > 400
93-29-8 206.24 _ -
Acetate with woody hours[1]
and balsamic
undertones.
[1]
Elegant,
spicy-floral,
carnation-
like, with
Methyl ) <0.0001
T 5595-79-9 182.22 vanilla 3 weeks[2][3]
Diantilis® hPa[2][3]
sweetness
and powdery
undertones.
[21[3]
Fresh, sweet,
Eugenyl )
93-28-7 206.24 balsamic, soft - -
Acetate

spicy clove.

Note: Data for 2-Methoxyphenyl acetate's tenacity and vapor pressure were not readily

available in the searched literature, highlighting a gap in publicly accessible comparative data.

Detailed Olfactory Profiles
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2-Methoxyphenyl Acetate (Guaiacyl Acetate): This compound offers a complex aroma with
sweet, woody, and spicy notes, complemented by dry, clove-like, powdery, and smoky
facets. Its multifaceted character makes it a versatile ingredient in various fragrance
compositions.

Isoeugenyl Acetate: As the acetylated form of Isoeugenol, it presents a softer and sweeter
profile with less diffusion than its parent alcohol.[1] It is particularly effective for imparting
warm, spicy-floral notes reminiscent of carnation and clove. Its exceptional longevity makes
it a valuable fixative.[1]

Methyl Diantilis®: A captive ingredient from Givaudan, Methyl Diantilis® is positioned as a
superior alternative to Isoeugenol, offering a similar spicy and sweet profile with an added
powdery, carnation-like elegance.[2][3][4] A key advantage is its enhanced stability and
resistance to discoloration in product bases, and it is not restricted by IFRA.[2][3]

Eugenyl Acetate: This ester of eugenol provides a fresher and milder spicy note compared to
eugenol itself. It is often used to accentuate floral notes, particularly in carnation-type
fragrances. However, it is known to have stability issues in alkaline media like soap.[5]

Stability in Cosmetic Formulations

The stability of a fragrance ingredient is critical for its successful incorporation into a final
product. Methyl Diantilis® has been evaluated by its manufacturer, Givaudan, for its
performance in various cosmetic bases, as summarized below.
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Product Base pH Stability/Performance
Acid Cleaner 2 Good

Fabric Conditioner 3 Good

Antiperspirant 3.5 Good

Shampoo 6 Good

All-Purpose Cleaner 9 Good

Fabric Detergent (Liquid) 9 Good

Soap 10 Good

Powder Detergent 10.5 Medium

Liquid Bleach 11 Poor

Data for Methyl Diantilis® from Givaudan's technical information.[4]

This data indicates that Methyl Diantilis® demonstrates good stability across a wide pH range,
making it suitable for many cosmetic and household product applications, with limitations in
highly alkaline and oxidizing environments.

Experimental Protocols

To ensure objective and reproducible comparisons of fragrance performance, standardized
experimental protocols are essential. The following sections detail the methodologies for key
analytical and sensory evaluation techniques.

Gas Chromatography-Olfactometry (GC-O)

Objective: To separate and identify the individual volatile compounds in a fragrance and to
characterize their respective odors.

Methodology:

o Sample Preparation: A diluted solution of the fragrance compound in a suitable solvent (e.g.,
ethanol) is prepared.

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.givaudan.com/fragrance-beauty/fragrance-ingredients-business/fragrance-molecules/methyl-diantilistm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

 Instrumentation: A gas chromatograph (GC) coupled with both a mass spectrometer (MS)
and an olfactometry port is used.

o GC Separation: The sample is injected into the GC, where individual compounds are
separated based on their volatility and interaction with the stationary phase of the column.

o Detection: The effluent from the GC column is split. One portion is directed to the MS for
chemical identification, while the other is directed to a sniffing port.

» Olfactory Analysis: Trained sensory panelists sniff the effluent from the olfactometry port and
record the odor character and intensity of each compound as it elutes from the column.

o Data Analysis: The data from the MS and the sensory panel are correlated to create a
detailed aromagram, which maps the chemical composition of the fragrance to its olfactory
profile.

Headspace Analysis for In-Product Performance

Objective: To measure the volatile compounds released from a cosmetic product containing the
fragrance ingredient over time, simulating the consumer's experience.

Methodology:

o Sample Preparation: The fragrance compound is incorporated into a cosmetic base (e.g., a
lotion or shampoo) at a specified concentration. A known quantity of the final product is
placed in a sealed vial.

 Incubation: The vial is incubated at a controlled temperature (e.g., 32°C to simulate skin
temperature) for a set period to allow the volatile compounds to equilibrate in the headspace
(the air above the product).

o Sampling: A sample of the headspace gas is collected using a solid-phase microextraction
(SPME) fiber or a gas-tight syringe.

e GC-MS Analysis: The collected headspace sample is injected into a GC-MS system for
separation and identification of the volatile compounds.
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o Data Analysis: The concentration of the fragrance compounds in the headspace is quantified
at different time points to assess their release profile and longevity in the product.

Sensory Evaluation of Fragrance Tenacity on Skin

Objective: To assess the longevity (tenacity) of a fragrance on human skin.

Methodology:

Panelist Selection: A panel of trained sensory assessors is selected. Panelists should refrain
from using scented products before the evaluation.

e Product Application: A standardized amount of the fragrance, diluted in ethanol, is applied to
a designated area on the panelists' forearms.

o Evaluation Intervals: Panelists evaluate the intensity of the fragrance at predetermined time
intervals (e.g., 0, 1, 2, 4, 6, 8, and 24 hours).

 Intensity Rating: The perceived intensity of the fragrance is rated on a labeled magnitude
scale (LMS) or a similar standardized scale.

o Data Analysis: The mean intensity scores at each time point are plotted to generate a
fragrance evaporation curve, which provides a quantitative measure of tenacity.

Visualizing Fragrance Relationships and Processes

To better understand the relationships and workflows discussed, the following diagrams are
provided.
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Caption: Workflow for selecting an alternative to 2-Methoxyphenyl acetate.
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Caption: Simplified diagram of the olfactory signaling cascade.
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Conclusion

The selection of an alternative to 2-Methoxyphenyl acetate depends on the specific
requirements of the fragrance application. For applications demanding exceptional longevity
and a warm, spicy-floral character, Isoeugenyl Acetate presents a compelling option. When
stability and non-discoloring properties in a wide range of cosmetic bases are critical, Methyl
Diantilis® offers a robust, high-performance solution with an elegant, multifaceted aroma. While
direct comparative data remains a challenge to consolidate from public sources, the information
available on these alternatives provides a strong foundation for formulators to make informed
decisions. Further in-house experimental evaluation using the standardized protocols outlined
in this guide is recommended to determine the optimal ingredient for a specific fragrance
creation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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